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Compound of Interest

Compound Name: 1-Chloro-4-methoxybutane

Cat. No.: B125409

Verifying the Identity of 1-Chloro-4-
methoxybutane: A Cross-Database Comparison

For researchers, scientists, and professionals in drug development, the accurate identification
of chemical reagents is paramount to ensure the reliability and reproducibility of experimental
results. The Chemical Abstracts Service (CAS) number is a unique numerical identifier
assigned to every chemical substance, serving as a definitive reference point. This guide
provides a comprehensive cross-referencing of the CAS number for 1-Chloro-4-
methoxybutane across major chemical databases and presents key experimental data to
support its identification and use.

CAS Number Verification Across Databases

The CAS number for 1-Chloro-4-methoxybutane has been consistently identified as 17913-
18-7 across a range of authoritative chemical databases and suppliers. This uniformity provides
a high degree of confidence in its identity. A summary of this cross-verification is presented in
the table below.
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Database/Supplier CAS Number Reference
PubChem 17913-18-7 [1]

NIST Chemistry WebBook 17913-18-7

Sigma-Aldrich (Merck) 17913-18-7

Santa Cruz Biotechnology 17913-18-7 [2]
ChemScene 17913-18-7

Biosynth 17913-18-7 [3]
BenchChem 17913-18-7 [4]

This consistent reporting across public repositories and commercial suppliers confirms the

assigned CAS number for 1-Chloro-4-methoxybutane.

Comparative Experimental Data

Key physical and chemical properties of 1-Chloro-4-methoxybutane are crucial for its proper

handling, use in experiments, and purification. The following table summarizes essential

experimental data sourced from various chemical suppliers and databases.

Property Value Unit Source
Molecular Formula C5H11CIO [1][2][3][4]
Molecular Weight 122.59 g/mol [2][3]14]
Boiling Point ~110 °C [31[4]
Density 0.951 g/cm3

Appearance Colorless liquid [31[4]

Experimental Protocol: Formation of 4-
methoxybutylmagnesium chloride
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1-Chloro-4-methoxybutane is a common precursor for the synthesis of the Grignard reagent,
4-methoxybutylmagnesium chloride, a valuable intermediate in organic synthesis. The following
is a representative experimental protocol for this reaction.[5][6][7][8]

Materials:

e 1-Chloro-4-methoxybutane

e Magnesium turnings

e Anhydrous diethyl ether or tetrahydrofuran (THF)

 lodine crystal (as an initiator)

e Round-bottom flask, reflux condenser, and addition funnel (all oven-dried)

e Inert atmosphere (Nitrogen or Argon)

Procedure:

o Set up the reaction apparatus under an inert atmosphere.

e Place the magnesium turnings in the round-bottom flask.

e Add a single crystal of iodine to activate the magnesium surface.

e Add a small amount of the anhydrous solvent to cover the magnesium.

« In the addition funnel, prepare a solution of 1-Chloro-4-methoxybutane in the anhydrous
solvent.

e Add a small portion of the 1-Chloro-4-methoxybutane solution to the magnesium
suspension to initiate the reaction. Initiation is often indicated by a gentle reflux or a change
in color.

o Once the reaction has initiated, slowly add the remaining 1-Chloro-4-methoxybutane
solution at a rate that maintains a steady reflux.
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« After the addition is complete, continue to stir the reaction mixture until the magnesium is
consumed. The resulting solution contains 4-methoxybutylmagnesium chloride and can be
used in subsequent synthetic steps.

CAS Number Verification Workflow

The following diagram illustrates the logical workflow for verifying the CAS number of a
chemical compound through cross-referencing multiple databases.

Initial Compound Identification
(1-Chloro-4-methoxybutane)

Search Primary Reputable Database

(e.g., PubChem, NIST)

Obtain Putative CAS Number
(17913-18-7)

Cross-reference with Other Databases Verify with Commercial Suppliers
(e.g., ChemSpider, Reaxys) (e.g., Sigma-Aldrich, TCI, Alfa Aesar)

Consistent CAS Number?

Discrepancy Found
(Requires further investigation)

CAS Number Verified

Click to download full resolution via product page

Caption: Workflow for CAS Number Verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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